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Compound of Interest

Compound Name: Phomosine D

Cat. No.: B10820591 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential, immediate safety and logistical

information for the proper disposal of Phomosine D, a fungal metabolite. Adherence to these

procedures is critical for minimizing risks and complying with regulatory standards.

I. Understanding Phomosine D: Key Data
While a comprehensive safety data sheet (SDS) for Phomosine D is not readily available in

public resources, the following information has been compiled from available chemical data. It

is crucial to treat Phomosine D as a potentially hazardous substance and handle it with

appropriate precautions.
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Property Data Source

CAS Number 874918-37-3 [1]

Molecular Formula C₁₈H₂₀O₇ [1]

Molecular Weight 348.3 g/mol [1]

Appearance Solid [1]

Solubility
Soluble in Dichloromethane,

DMSO, Ethanol, Methanol
[1]

Known Hazards

Based on general handling

procedures for novel chemical

entities, assume potential for

toxicity, irritation, and unknown

long-term effects.

General chemical safety

principles

II. Core Principles of Hazardous Waste Disposal
The disposal of any chemical waste, including Phomosine D, is regulated and must be

handled through an established Environmental Health and Safety (EHS) program. The

following principles are fundamental to the safe disposal of hazardous chemical waste:

Segregation: Never mix incompatible waste streams. For instance, acids and bases should

be stored and disposed of separately. Oxidizing agents must be kept apart from reducing

agents and organic compounds.

Containment: All hazardous waste must be stored in compatible, leak-proof containers with

secure caps. The original container is often the best option, provided it is in good condition.

Labeling: Every waste container must be clearly labeled with the words "Hazardous Waste,"

the full chemical name(s) of the contents, the date of waste generation, and the principal

investigator's contact information.

Secondary Containment: Always use secondary containment, such as a tray or tub, to

capture any potential leaks or spills from the primary container.
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III. Step-by-Step Disposal Procedures for
Phomosine D
The following procedures are based on general best practices for hazardous chemical waste

disposal and should be adapted to your institution's specific EHS guidelines.

Step 1: Waste Identification and Segregation

Solid Waste:

Chemically contaminated solid waste, such as gloves, absorbent paper, and empty vials

that contained Phomosine D, should be collected separately.

Double-bag this waste in clear plastic bags to allow for visual inspection by EHS

personnel.

Liquid Waste:

Solutions containing Phomosine D should be collected in a dedicated, properly labeled,

and compatible waste container. Given its solubility, compatible container materials would

include glass or chemically resistant plastic.

Do not mix Phomosine D waste with other chemical waste streams unless explicitly

permitted by your EHS department.

Step 2: Container Selection and Labeling

Select a Compatible Container: Use a clean, empty, and leak-proof container with a screw-

on cap. For liquid waste, ensure the container material is compatible with the solvent used

(e.g., glass for dichloromethane).

Label the Container: Affix a hazardous waste tag to the container before adding any waste.

The label must include:

The words "Hazardous Waste"

"Phomosine D" and the full name of any solvents or other chemicals in the mixture.
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The approximate concentration or quantity of each component.

The date the first waste was added.

The name and contact information of the responsible researcher or lab.

Step 3: Waste Accumulation and Storage

Storage Location: Store the waste container in a designated satellite accumulation area

within the laboratory.

Secure Closure: Keep the waste container securely capped at all times, except when adding

waste.

Secondary Containment: Place the waste container in a secondary container that can hold at

least 110% of the volume of the primary container.

Step 4: Arranging for Disposal

Contact EHS: Once the waste container is full or has been in storage for the maximum

allowable time according to your institution's policy, contact your EHS department to arrange

for a pickup.

Provide Documentation: Complete any required waste disposal forms, accurately listing all

chemical constituents.

IV. Emergency Procedures
In the event of a spill or exposure, follow these immediate steps:

Skin Contact: Wash the affected area thoroughly with soap and water.

Eye Contact: Rinse cautiously with water for several minutes. If contact lenses are present,

remove them if it is safe to do so. Continue rinsing.

Spill: Alert others in the area. If the spill is small and you are trained to handle it, use an

appropriate spill kit. For large spills, evacuate the area and contact your institution's

emergency response team.
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V. Logical Workflow for Phomosine D Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Phomosine D.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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